Cas no 388-21-6 ( )

  structure
  structure
Product Name: 
CAS No:388-21-6
MF:C20H13FO2
MW:304.314429044724
CID:923964
PubChem ID:264460
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID30295083
    • NSC-99564
    • (2-benzoylphenyl)(4-fluorophenyl)methanone
    • 388-21-6
    • NSC99564
    •  
    • Inchi: 1S/C20H13FO2/c21-16-12-10-15(11-13-16)20(23)18-9-5-4-8-17(18)19(22)14-6-2-1-3-7-14/h1-13H
    • InChI Key: HBJBZKIKENUTRM-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 304.08999
  • Monoisotopic Mass: 304.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

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